7-Ethyl-2-(5-methylisoxazol-3-yl)-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H18N2O4/c1-3-14-9-10-17-16(12-14)21(26)19-20(15-7-5-4-6-8-15)25(23(27)22(19)28-17)18-11-13(2)29-24-18/h4-12,20H,3H2,1-2H3
• InChI Key: HNPNAXMOHGGCSK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NOC(=C4)C)C5=CC=CC=C5
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• CAS No.: 874397-12-3

Description

This compound is a novel sulfonamide hybrid including coumarin and isoxazole group. It has been synthesized in several steps starting from coumarin-3-carboxylic acid and 3-amino-5-methyl isoxazole.

Synthesis Analysis

The synthesis of this compound involves several steps starting from coumarin-3-carboxylic acid and 3-amino-5-methyl isoxazole. The yield was reported to be 40%, with a melting point of 158–159 °C.

Molecular Structure Analysis

The molecular formula of the compound is C22H17N3O4. The compound was characterized by FT-IR, 13 C-NMR, 1 H-NMR, CHN and melting point techniques.

Chemical Reactions Analysis

The compound was synthesized in several steps starting from coumarin-3-carboxylic acid and 3-amino-5-methyl isoxazole. Further reaction with substituted 3- (2-bromo acetyl) coumarins under simple reaction conditions formed the title products.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 387.395. The yield was reported to be 40%, with a melting point of 158–159 °C. The compound was characterized by FT-IR, 13 C-NMR, 1 H-NMR, CHN and melting point techniques.

Mechanism of Action

Target of Action

Compounds containing the5-methylisoxazol-3-yl moiety have been found to exhibit a wide spectrum of biological activity . They have been used in the search for therapeutic agents against various forms of dementia, particularly Alzheimer’s disease, among full and partial agonists of muscarinic acetylcholine receptors .

Mode of Action

It is known that compounds containing the5-methylisoxazol-3-yl moiety can interact with various receptors and enzymes, leading to a range of biological effects .

Biochemical Pathways

It is known that compounds containing the5-methylisoxazol-3-yl moiety can affect a variety of biochemical pathways, leading to their broad spectrum of biological activity .

Result of Action

Compounds containing the5-methylisoxazol-3-yl moiety have been found to exhibit a wide range of biological activities, including potential analgesic activity and potential nonsteroidal anti-inflammatory activity .